Cas no 488-86-8 (Croconic acid)

• Product Name: Croconic acid
• CAS No: 488-86-8
• MF: C₅H₂O₅
• MW: 142.066381931305
• MDL: MFCD00181389
• CID: 94396
• PubChem ID: 87559647
• Update Time: 2025-04-18

Croconic acid Chemical and Physical Properties

Names and Identifiers

• CROCONIC ACID, DISODIUM SALT
• 4,5-DIHYDROXY-4-CYCLOPENTENE-1,2,3-TRIONE, DISODIUM SALT
• 4,5-Dihydroxy-cyclopent-4-ene-1,2,3-trione disodiumsalt
• Croconic Acid
• 4,5-dihydroxycyclopent-4-ene-1,2,3-trione
• 4,5-Dihydroxy-4-Cyclopentene-1,2,3-Trione
• Crocic acid
• 6HGY35UXAA
• 4-Cyclopentene-1,2,3-trione, 4,5-dihydroxy-
• CROCONICACID
• Croconic acid, 98%
• Croconic acid, 97%
• RBSLJAJQOVYTRQ-UHFFFAOYSA-N
• GT9692
• SBB059219
• FCH1112537
• dihydroxycyclopent-4-ene-1,2,3-trione
• AK175390
• AX8122405
• ST5
• T70958
• 1,2-DIHYDROXYCYCLOPENTENE-3,4,5-TRIONE
• Q746380
• InChI=1/C5H2O5/c6-1-2(7)4(9)5(10)3(1)8/h6-7
• UNII-6HGY35UXAA
• 488-86-8
• AKOS003621449
• AS-64953
• MFCD00181389
• 4,5-Dihydroxy-4-cyclopentene-1,2,3-trione #
• C5H2O5
• DTXSID20878763
• SCHEMBL159013
• CS-0157952
• 1,2-Dihydroxy-3,4,5-trioxocyclopent-1-ene
• Croconic acid

• MDL： MFCD00181389
• Inchi： 1S/C5H2O5/c6-1-2(7)4(9)5(10)3(1)8/h6-7H
• InChI Key： RBSLJAJQOVYTRQ-UHFFFAOYSA-N
• SMILES： OC1C(C(C(C=1O)=O)=O)=O

Computed Properties

• Exact Mass: 141.99000
• Monoisotopic Mass: 141.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.7
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.8

Experimental Properties

• Color/Form: Not determined
• Density: 2.3110
• Melting Point: 114°C(lit.)
• Boiling Point: 291.7°C
• Flash Point: 144.4°C
• Refractive Index: 1.6400 (estimate)
• Water Partition Coefficient: Soluble in water and ethanol.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 91.67000
• LogP: -0.96510
• Solubility: Not determined
• Sensitiveness: Sensitive to light

Croconic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous acids Vinylogous acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters